Cas no 372-60-1 (5,5,5-Trifluoro-2-methylpentan-2-ol)

• Product Name: 5,5,5-Trifluoro-2-methylpentan-2-ol
• CAS No: 372-60-1
• MF: C₆H₁₁F₃O
• MW: 156.146152734756
• MDL: MFCD20353754
• CID: 2939078
• PubChem ID: 23272150
• Update Time: 2025-05-19

5,5,5-Trifluoro-2-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5,5,5-Trifluoro-2-methylpentan-2-ol

• MDL： MFCD20353754
• Inchi： 1S/C6H11F3O/c1-5(2,10)3-4-6(7,8)9/h10H,3-4H2,1-2H3
• InChI Key： CDAWNBYHTARKTE-UHFFFAOYSA-N
• SMILES： CC(C)(O)CCC(F)(F)F

Additional information on 5,5,5-Trifluoro-2-methylpentan-2-ol

5,5,5-Trifluoro-2-methylpentan-2-ol (CAS No. 372-60-1): A Comprehensive Overview

5,5,5-Trifluoro-2-methylpentan-2-ol, commonly referred to by its CAS number CAS No. 372-60-1, is a fluorinated alcohol with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the broader category of trifluorinated alcohols, which are known for their distinct physical and chemical properties. The molecule consists of a pentane backbone with three fluorine atoms attached to the third carbon and a hydroxyl group on the second carbon, along with a methyl group for additional structural complexity.

The synthesis of 5,5,5-Trifluoro-2-methylpentan-2-ol typically involves multi-step processes that include fluorination reactions. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound. For instance, researchers have explored the use of electrophilic fluorination methods, such as the reaction of alkyl halides with fluoride ions under specific conditions. These methods not only enhance the purity of the final product but also reduce environmental impact by minimizing waste generation.

One of the most notable applications of CAS No. 372-60-1 is in the field of materials science, particularly in the development of advanced polymers and coatings. The presence of multiple fluorine atoms imparts excellent chemical resistance and thermal stability to materials derived from this compound. Recent studies have demonstrated its potential as a building block for perfluoropolyethers (PFPEs), which are widely used in aerospace and electronics due to their exceptional performance under extreme conditions.

In addition to its role in materials science, 5,5,5-Trifluoro-2-methylpentan-2-ol has shown promise in pharmaceutical research. Its unique structure allows for interactions with biological systems that are not easily achievable with conventional organic compounds. For example, researchers have investigated its ability to act as a chiral auxiliary in asymmetric synthesis reactions. This property could lead to more efficient production of enantiomerically pure drugs, which are critical for treating various diseases.

The environmental impact of CAS No. 372-60-1 has also been a topic of recent research interest. While fluorinated compounds are generally considered stable and persistent in the environment, studies have shown that certain degradation pathways can be activated under specific conditions. For instance, exposure to UV light or microbial activity has been found to accelerate the breakdown of this compound into less harmful byproducts. These findings are crucial for developing sustainable practices in industries that utilize fluorinated alcohols.

In terms of safety considerations, 5,5,5-Trifluoro-2-methylpentan-2-ol exhibits low toxicity when handled appropriately. However, its high volatility necessitates proper ventilation and protective equipment during handling and storage. Recent regulatory updates have emphasized the importance of implementing these safety measures to ensure worker well-being and environmental protection.

The growing demand for high-performance materials and sustainable chemical processes has positioned CAS No. 372-60-1 as a key compound in modern chemistry. Its versatility across multiple applications underscores the importance of continued research into its properties and potential uses. As industries increasingly prioritize innovation and sustainability, compounds like 5,5,5-Trifluoro-2-methylpentan-2-ol will play a pivotal role in shaping the future of materials science and beyond.